Cas no 2034271-50-4 (N-{[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}cyclohex-3-ene-1-carboxamide)

• Product Name: N-{[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}cyclohex-3-ene-1-carboxamide
• CAS No: 2034271-50-4
• MF: C₁₅H₁₈N₄O₂
• MW: 286.3290
• CID: 5348225
• Update Time: 2025-06-14

N-{[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}cyclohex-3-ene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[[3-(1-methylpyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl]cyclohex-3-ene-1-carboxamide
• N-((3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)cyclohex-3-enecarboxamide
• N-{[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}cyclohex-3-ene-1-carboxamide

• Inchi： 1S/C15H18N4O2/c1-19-9-5-8-12(19)14-17-13(21-18-14)10-16-15(20)11-6-3-2-4-7-11/h2-3,5,8-9,11H,4,6-7,10H2,1H3,(H,16,20)
• InChI Key： GVQDZIFLORVSFR-UHFFFAOYSA-N
• SMILES： O=C(C1([H])C([H])([H])C([H])=C([H])C([H])([H])C1([H])[H])N([H])C([H])([H])C1=NC(C2=C([H])C([H])=C([H])N2C([H])([H])[H])=NO1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 401
• XLogP3: 1.2
• Topological Polar Surface Area: 73

Additional information on N-{[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}cyclohex-3-ene-1-carboxamide

Comprehensive Analysis of N-{[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}cyclohex-3-ene-1-carboxamide (CAS No. 2034271-50-4)

The compound N-{[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}cyclohex-3-ene-1-carboxamide (CAS No. 2034271-50-4) is a structurally unique molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its complex architecture, featuring a 1,2,4-oxadiazole core linked to a cyclohex-3-ene-1-carboxamide moiety, makes it a promising candidate for various applications. Researchers are particularly intrigued by its potential as a bioactive scaffold, given the prevalence of oxadiazole derivatives in drug discovery.

In recent years, the demand for novel heterocyclic compounds like N-{[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}cyclohex-3-ene-1-carboxamide has surged due to their versatility in medicinal chemistry. The 1-methyl-1H-pyrrol-2-yl group attached to the oxadiazole ring enhances its binding affinity to biological targets, a feature often explored in the development of enzyme inhibitors. This aligns with the growing trend of targeting specific pathways in diseases such as cancer and inflammation, where small-molecule modulators are highly sought after.

The synthesis of CAS No. 2034271-50-4 involves multi-step organic reactions, including cyclization and amidation, which are critical for achieving high purity and yield. Analytical techniques like NMR spectroscopy and mass spectrometry are employed to confirm its structure, ensuring reproducibility for industrial and academic use. Given the rise of AI-driven drug design, this compound's structural data could be valuable for machine learning models predicting novel bioactive molecules.

Another area of interest is the compound's potential role in agrochemical innovation. The cyclohex-3-ene-1-carboxamide segment may contribute to herbicidal or pesticidal activity, addressing global challenges in sustainable agriculture. With increasing searches for eco-friendly crop protection solutions, CAS No. 2034271-50-4 could emerge as a key player in this field.

From a commercial perspective, the compound's patent landscape and supply chain are under scrutiny, as pharmaceutical companies seek to expand their portfolios. Its chemical stability and solubility profile are also being evaluated to optimize formulation strategies, a topic frequently queried in pharma forums and research databases.

In conclusion, N-{[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}cyclohex-3-ene-1-carboxamide represents a fascinating intersection of chemistry and biotechnology. Its applications span from drug discovery to agricultural science, making it a compound worth monitoring in the coming years. As research progresses, updates on its mechanistic studies and clinical potential will likely dominate scientific discussions.